2-Phenyl-2-[(3-propan-2-yloxyphenyl)methylamino]ethanol

• IUPAC Name: 2-phenyl-2-[(3-propan-2-yloxyphenyl)methylamino]ethanol
• InChI: InChI=1S/C18H23NO2/c1-14(2)21-17-10-6-7-15(11-17)12-19-18(13-20)16-8-4-3-5-9-16/h3-11,14,18-20H,12-13H2,1-2H3
• InChI Key: HZKMKGLRRQIQGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC(=C1)CNC(CO)C2=CC=CC=C2
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol

Description

2-Phenyl-2-[(3-propan-2-yloxyphenyl)methylamino]ethanol, also known as PPMEA, is a chemical compound that has been studied for its potential use in scientific research. PPMEA belongs to the class of compounds known as β-adrenergic receptor agonists, which are known to have a wide range of effects on the body.

Mechanism of Action

2-Phenyl-2-[(3-propan-2-yloxyphenyl)methylamino]ethanol works by binding to and activating β-adrenergic receptors, which are found throughout the body. This activation leads to a cascade of cellular events that can have a wide range of effects on the body.
Biochemical and Physiological Effects:
2-Phenyl-2-[(3-propan-2-yloxyphenyl)methylamino]ethanol has been shown to have a number of biochemical and physiological effects, including the stimulation of lipolysis (the breakdown of fat), the promotion of muscle growth, and the enhancement of cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Phenyl-2-[(3-propan-2-yloxyphenyl)methylamino]ethanol in lab experiments is that it is a well-studied compound with a known mechanism of action. However, one limitation is that it can be difficult to obtain in large quantities and may be expensive.

Future Directions

There are many potential future directions for research on 2-Phenyl-2-[(3-propan-2-yloxyphenyl)methylamino]ethanol. One area of interest is in the development of new β-adrenergic receptor agonists that have improved selectivity and efficacy. Another area of interest is in the study of the long-term effects of 2-Phenyl-2-[(3-propan-2-yloxyphenyl)methylamino]ethanol on the body, particularly with regard to its potential use as a performance-enhancing drug. Additionally, 2-Phenyl-2-[(3-propan-2-yloxyphenyl)methylamino]ethanol may have potential therapeutic applications in the treatment of conditions such as obesity, cognitive decline, and muscle wasting.

Synthesis Methods

2-Phenyl-2-[(3-propan-2-yloxyphenyl)methylamino]ethanol can be synthesized using a multi-step process that involves the reaction of several different chemicals. The exact method of synthesis can vary depending on the desired purity and yield of the final product.

Scientific Research Applications

2-Phenyl-2-[(3-propan-2-yloxyphenyl)methylamino]ethanol has been studied for its potential use in a variety of scientific research applications. One area of interest is in the study of the β-adrenergic receptor system, which plays a key role in the regulation of many physiological processes.